![molecular formula C3H2KNO2 B1627565 Potassium 2-isocyanoacetate CAS No. 58948-98-4](/img/structure/B1627565.png)
Potassium 2-isocyanoacetate
Overview
Description
Potassium 2-isocyanoacetate, also known as Isocyanoacetic acid potassium salt, is a chemical compound that serves as a versatile reagent with applications in a range of organic reactions . It has the empirical formula C3H2KNO2 and a molecular weight of 123.15 .
Molecular Structure Analysis
The molecular structure of Potassium 2-isocyanoacetate can be represented by the SMILES string [K+].[O-]C(=O)C[N+]#[C-] and the InChI 1S/C3H3NO2.K/c1-4-2-3(5)6;/h2H2,(H,5,6);/q;+1/p-1 .Chemical Reactions Analysis
Potassium 2-isocyanoacetate is used as a reagent in various chemical reactions. It is used in carbene insertion reactions as a cleanup procedure to remove ruthenium carbene catalysts from metathesis reaction products. It is also used in the preparation of carbonyl complexes of group IVB metals and peptides via ammonium chloride-promoted Ugi reaction .Physical And Chemical Properties Analysis
Potassium 2-isocyanoacetate is a technical grade compound with an assay of 85%. It is in the form of a powder and has a melting point of 75-81 °C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Potassium 2-isocyanoacetate (KICA) is used in the synthesis of heterocyclic compounds . Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are of great interest in the field of organic chemistry due to their wide range of applications.
Preparation of Amino Acids and Peptides
KICA is also used in the preparation of amino acids and peptides . Amino acids are the building blocks of proteins and play a key role in the functions of an organism. Peptides, on the other hand, are short chains of amino acid monomers linked by peptide bonds.
Carbene Insertion Reactions
KICA serves as a reagent for carbene insertion reactions . These reactions are used as a cleanup procedure to remove ruthenium carbene catalysts from metathesis reaction products . Metathesis is a popular method in synthetic chemistry for the selective exchange of parts between two reactants.
Preparation of Carbonyl Complexes of Group IVB Metals
KICA is used in the preparation of carbonyl complexes of group IVB metals . These complexes have various applications in the field of organometallic chemistry.
Ammonium Chloride-Promoted Ugi Reaction
KICA is used in the preparation of peptides via the ammonium chloride-promoted Ugi reaction . The Ugi reaction is a multi-component reaction in organic chemistry involving a ketone (or aldehyde), an amine, an isocyanide and a carboxylic acid to form a bis-amide.
Control of Absolute and Relative Configurations in Acyclic Systems
KICA has been used in the synthesis of sphingolipid bases, D-erythro- and D-threo-sphingosines, to demonstrate the efficiency of a new methodology to control both absolute and relative configurations in acyclic systems .
Safety and Hazards
Potassium 2-isocyanoacetate is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Potassium 2-isocyanoacetate, also known as isocyanoacetic acid potassium salt, primarily targets various electrophiles, including aldehydes, ketones, and isocyanates . These electrophiles play a crucial role in many biochemical reactions, serving as the reactive species that accept an electron pair.
Mode of Action
The compound acts as a nucleophile, enabling reactions with its targets . This interaction involves the formation of a stable intermediate, which subsequently undergoes further reactions to yield the desired product .
Biochemical Pathways
It’s known that the compound has applications in a range of organic reactions, including the synthesis of heterocyclic compounds, amino acids, and peptides .
Result of Action
Given its role as a nucleophile and its applications in various organic reactions, it can be inferred that the compound likely contributes to the formation of various biochemical products, including heterocyclic compounds, amino acids, and peptides .
properties
IUPAC Name |
potassium;2-isocyanoacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3NO2.K/c1-4-2-3(5)6;/h2H2,(H,5,6);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWTQNSMPJLXKLL-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]CC(=O)[O-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2KNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70572704 | |
Record name | Potassium isocyanoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70572704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 2-isocyanoacetate | |
CAS RN |
58948-98-4 | |
Record name | Potassium isocyanoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70572704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 58948-98-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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